N,N'-1,6-hexanediyldi(2-thiophenesulfonamide)

• IUPAC Name: N-[6-(thiophen-2-ylsulfonylamino)hexyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C14H20N2O4S4/c17-23(18,13-7-5-11-21-13)15-9-3-1-2-4-10-16-24(19,20)14-8-6-12-22-14/h5-8,11-12,15-16H,1-4,9-10H2
• InChI Key: RDUSFNFTWMXPBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)S(=O)(=O)NCCCCCCNS(=O)(=O)C2=CC=CS2
• Molecular Formula: C14H20N2O4S4
• Molecular Weight: 408.6 g/mol

Description

N,N'-1,6-hexanediyldi(2-thiophenesulfonamide) is a chemical compound that belongs to the class of sulfonamides. It has been widely used in scientific research for its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of N,N'-1,6-hexanediyldi(2-thiophenesulfonamide) is not fully understood. However, it has been shown to interact with various biomolecules such as enzymes and proteins. It has been suggested that the compound may inhibit the activity of certain enzymes by binding to their active sites. It has also been shown to interact with proteins and induce conformational changes that affect their function.
Biochemical and Physiological Effects:
N,N'-1,6-hexanediyldi(2-thiophenesulfonamide) has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes such as carbonic anhydrase and acetylcholinesterase. It has also been shown to induce apoptosis in cancer cells and to have anti-inflammatory properties. In addition, it has been shown to affect the function of certain proteins such as tubulin and to interact with DNA.

Advantages and Limitations for Lab Experiments

N,N'-1,6-hexanediyldi(2-thiophenesulfonamide) has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity and to be biocompatible. However, there are also limitations to its use in lab experiments. It has limited solubility in water and may require the use of organic solvents. In addition, its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research of N,N'-1,6-hexanediyldi(2-thiophenesulfonamide). One potential direction is the development of new synthetic methods that can improve the yield and purity of the compound. Another direction is the study of its potential as an anticancer agent and as a drug delivery system. In addition, further research is needed to fully understand its mechanism of action and its interactions with biomolecules. Finally, there is potential for the development of new applications in materials science and biochemistry.

Scientific Research Applications

N,N'-1,6-hexanediyldi(2-thiophenesulfonamide) has been extensively used in scientific research due to its unique properties. It has been shown to have potential applications in various fields such as medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, it has been studied for its potential as an anticancer agent and as a drug delivery system. In materials science, it has been used to synthesize conductive polymers and as a building block for supramolecular structures. In biochemistry, it has been studied for its potential as an enzyme inhibitor and as a fluorescent probe for biomolecules.